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Compound of Interest

Compound Name: Boc-N-PEG5-C2-NHS ester

Cat. No.: B611219 Get Quote

Essential Safety and Handling Guide for Boc-N-
PEG5-C2-NHS Ester
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Boc-N-PEG5-C2-NHS ester. Adherence to these

procedures is vital for ensuring laboratory safety and maintaining the integrity of your

experiments.

Chemical Identifier:

Compound Name CAS Number Molecular Formula Molecular Weight

Boc-N-PEG5-C2-NHS

ester
2055040-78-1 C₂₂H₃₈N₂O₁₁ 506.54 g/mol

Personal Protective Equipment (PPE)
When handling Boc-N-PEG5-C2-NHS ester in its solid form or in solution, the following

personal protective equipment is mandatory to minimize exposure and ensure personal safety.

While often shipped as a non-hazardous chemical for research purposes, related compounds

can cause skin and eye irritation.
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PPE Category Item Specifications

Eye Protection Safety glasses or goggles
Must provide a complete seal

around the eyes.

Hand Protection Nitrile gloves
Or other chemically resistant

gloves.

Body Protection Laboratory coat
Fully buttoned to protect from

spills.

Respiratory Protection Dust mask (e.g., N95)

Recommended when handling

the solid powder to avoid

inhalation.[1]

Handling and Operational Protocol
Boc-N-PEG5-C2-NHS ester is an amine-reactive reagent that is sensitive to moisture.[2]

Proper handling is critical to prevent its degradation and ensure successful conjugation.

Key Handling Considerations:

Moisture Sensitivity: The NHS ester moiety is readily hydrolyzed in the presence of moisture,

rendering it inactive.[2][3]

Storage: Store the reagent at -20°C with a desiccant.[2] Before use, allow the vial to

equilibrate to room temperature before opening to prevent condensation.[2][3]

Solution Preparation: Dissolve the required amount of Boc-N-PEG5-C2-NHS ester in an

appropriate anhydrous organic solvent (e.g., DMSO or DMF) immediately before use.[2] Do

not prepare stock solutions for long-term storage.[2]

Buffer Compatibility: Avoid buffers containing primary amines, such as Tris or glycine, as

they will compete with the target molecule for reaction with the NHS ester.[2] Phosphate-

buffered saline (PBS) at a pH of 7.2-7.5 is a suitable reaction buffer.[4]

Experimental Workflow:
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Figure 1. A typical experimental workflow for using Boc-N-PEG5-C2-NHS ester.
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Disposal Plan
All waste generated from the use of Boc-N-PEG5-C2-NHS ester, including unused solid,

solutions, and contaminated labware, should be treated as chemical waste.[5]

Waste Segregation and Collection:

Solid Waste: Collect unused or expired solid Boc-N-PEG5-C2-NHS ester in its original vial

and place it in a designated hazardous waste container.[5] All contaminated solid materials,

such as pipette tips, gloves, and paper towels, should also be disposed of in this container.

[5]

Liquid Waste:

Organic Solutions: Collect solutions of the ester in organic solvents (e.g., DMSO, DMF) in

a designated container for hazardous organic waste.

Aqueous Solutions: Before disposal, quench aqueous reaction mixtures to hydrolyze the

reactive NHS ester. This can be achieved by adjusting the pH to between 7 and 8.5 and

allowing the solution to stand at room temperature for several hours.[5] After quenching,

collect the solution in a designated aqueous hazardous waste container.[5]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

name of the chemical.[5]

Disposal Workflow:
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Figure 2. A decision-making process for the proper disposal of waste containing Boc-N-PEG5-
C2-NHS ester.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines on chemical waste disposal.[5] Never dispose of this chemical down the

drain or in regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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